Cas no 159309-80-5 (Pyridine,2-(1-methyl-1-buten-1-yl)-)

• Product Name: Pyridine,2-(1-methyl-1-buten-1-yl)-
• CAS No: 159309-80-5
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 109171
• Update Time: 2024-01-24

Pyridine,2-(1-methyl-1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(1-methyl-1-buten-1-yl)-
• Pyridine, 2-(1-methyl-1-butenyl)- (9CI)
• Pyridine, 2-(1-methyl-1-buten-1-yl)-

• Inchi： 1S/C10H13N/c1-3-6-9(2)10-7-4-5-8-11-10/h4-8H,3H2,1-2H3
• InChI Key： NRLCAVZEXGQCJX-UHFFFAOYSA-N
• SMILES： C1(C(C)=CCC)=NC=CC=C1

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Density: 0.920±0.06 g/cm3(Predicted)
• Boiling Point: 214.7±10.0 °C(Predicted)
• PSA: 12.89
• pka: 4.99±0.10(Predicted)